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Compound of Interest

Compound Name: Dipropyl maleate

Cat. No.: B3050212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidance on the safe handling of dipropyl maleate (CAS No.

2432-63-5), including personal protective equipment (PPE) recommendations, emergency

procedures, and disposal. The information is compiled to ensure the safety of laboratory

personnel working with this compound in research and development settings.

Chemical and Physical Properties
Dipropyl maleate is a diester of maleic acid. A summary of its key chemical and physical

properties is provided in Table 1.

Table 1: Chemical and Physical Properties of Dipropyl Maleate
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Property Value Reference

Molecular Formula C₁₀H₁₆O₄ [1][2][3][4][5]

Molecular Weight 200.23 g/mol [1][2][4]

Appearance Colorless liquid [6]

Boiling Point 225 °C (437 °F)

Melting Point -10 °C (14 °F)

Flash Point 119.6 °C (247.3 °F) [3][5]

Density 1.0245 g/cm³ [3]

Vapor Pressure 0.0138 mmHg at 25°C [3][5]

Solubility No data available

Hazard Identification and Toxicological Data
The toxicological properties of dipropyl maleate have not been thoroughly investigated.[7]

Therefore, it is prudent to handle it with care, assuming potential for irritation and other health

effects based on data from structurally similar maleic acid esters.[8]

Summary of Known and Potential Hazards:

Skin Irritation: May cause skin irritation.[9] Avoid contact with skin.[7]

Eye Irritation: Causes serious eye irritation.[9]

Respiratory Irritation: Inhalation of vapors or mists may cause respiratory irritation.[7][9]

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[1]

Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.[7]

Quantitative Toxicological Data:
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Specific quantitative toxicological data for dipropyl maleate is limited. The available data for

related maleic acid esters are presented in Table 2 for comparative purposes.

Table 2: Acute Toxicity Data for Related Maleic Acid Esters

Parameter Value
Related
Compound

Species Reference

Acute Oral LD₅₀ >3200 mg/kg bw Diethyl maleate Rat [8]

Acute Oral LD₅₀ >3730 mg/kg bw Dibutyl maleate Rat [8]

Acute Oral LD₅₀
1340-1909

mg/kg bw
Dimethyl maleate Rat [8]

Acute Dermal

LD₅₀
>2000 mg/kg bw Dibutyl maleate Rat [8]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling dipropyl maleate. The selection of

PPE should be based on a thorough risk assessment of the specific procedures to be

performed.

Table 3: Recommended Personal Protective Equipment for Dipropyl Maleate
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Protection Type Specification Standard

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles. A

face shield may be required for

splash hazards.

NIOSH (US) or EN 166 (EU)

approved.[7][10][11]

Skin Protection

Chemically resistant,

impervious gloves (e.g., Nitrile

rubber). A lab coat or other

protective clothing should be

worn to prevent skin contact.

EU Directive 89/686/EEC and

the standard EN 374.[7][12]

Respiratory Protection

For nuisance exposures, a

P95 (US) or P1 (EU) particle

respirator may be used. For

higher-level protection or in

case of aerosol generation, an

OV/AG/P99 (US) or ABEK-P2

(EU) respirator cartridge is

recommended. Use respirators

and components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).[7]

NIOSH (US) or EN 149 (EU)

approved.[7][10]

Experimental Protocols for Safe Handling
The following protocols provide a general framework for the safe handling of dipropyl maleate
in a laboratory setting.

General Handling and Storage Protocol
Engineering Controls: Handle dipropyl maleate in a well-ventilated area, preferably in a

chemical fume hood.[7][13]

Personal Hygiene: Wash hands thoroughly after handling and before breaks.[13] Avoid

eating, drinking, or smoking in the work area.
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Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[7] The

product is hygroscopic and should be stored under an inert gas.[7]

Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.[6][14]

Spill Response Protocol
Personal Precautions: Evacuate personnel from the spill area.[7] Wear appropriate PPE as

outlined in Table 3, including respiratory protection.[7]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[7]

Clean-up: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.[14] Collect the absorbed material and place it in a suitable, closed container for

disposal.[7]

Ventilation: Ensure adequate ventilation of the area after clean-up.

First Aid Protocol
Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention.[7]

Skin Contact: In case of skin contact, immediately wash the affected area with soap and

plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.

[7]

Eye Contact: In case of eye contact, rinse thoroughly with plenty of water for at least 15

minutes, holding the eyelids open. Remove contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical attention.[7]

Ingestion: If swallowed, do not induce vomiting. Never give anything by mouth to an

unconscious person. Rinse the mouth with water and seek medical attention.[7]

Waste Disposal Protocol
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Product Disposal: Dispose of surplus and non-recyclable dipropyl maleate through a

licensed disposal company.[7] The material is highly flammable and should be burned in a

chemical incinerator equipped with an afterburner and scrubber.[7]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[7]

Regulations: All disposal practices must be in accordance with local, state, and federal

regulations.

Visualized Workflows
The following diagrams illustrate the logical workflows for risk assessment and spill response

when working with dipropyl maleate.
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Risk Assessment Workflow for Dipropyl Maleate

Identify Hazards
(Skin/Eye/Respiratory Irritant, Aquatic Toxin)

Evaluate Experimental Procedure
(Quantity, Concentration, Aerosol Generation)

Select Engineering Controls
(Fume Hood, Ventilation)

Determine Required PPE
(Gloves, Goggles, Lab Coat, Respirator)

Review Emergency Procedures
(Spill, First Aid, Fire)

Proceed with Experiment

Click to download full resolution via product page

Caption: Risk assessment workflow for handling dipropyl maleate.
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Dipropyl Maleate Spill Response Protocol

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with Inert Material

Collect Absorbed Material into a Sealed Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Spill response protocol for dipropyl maleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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